Exenatide-d5 Acetate
CAS No.:
Cat. No.: VC0206736
Molecular Formula: C₁₈₆H₂₈₁D₅N₅₀O₆₂S
Molecular Weight: 4251.65
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C₁₈₆H₂₈₁D₅N₅₀O₆₂S |
|---|---|
| Molecular Weight | 4251.65 |
Introduction
Chemical Structure and Properties
Exenatide-d5 Acetate possesses a complex peptide structure with deuterium atoms strategically incorporated into its molecular framework. The compound has the molecular formula C186H281D5N50O62S according to some sources , while others report it as C184H277D5N50O60S.C2H4O2 . This discrepancy likely reflects slight differences in how the acetate counterion is accounted for in the formula. The molecular weight of Exenatide-d5 Acetate is approximately 4251.65 g/mol .
The peptide sequence of exenatide (the non-deuterated parent compound) consists of 39 amino acids, and the d5 variant maintains this sequence with the addition of deuterium atoms. One source indicates the deuterium labeling occurs at the 4,4,4-trideuterio-3-methyl-1-oxobutan-2-yl position and 2,2-dideuterioacetyl position within the peptide structure .
Table 1: Physical and Chemical Properties of Exenatide-d5 Acetate
Due to its deuterium labeling, Exenatide-d5 Acetate exhibits virtually identical chemical behavior to standard exenatide but can be distinguished by mass spectrometry, making it ideal for use as an internal standard in analytical methods.
Pharmacological Mechanism of Action
While Exenatide-d5 Acetate itself is primarily used as an analytical tool rather than a therapeutic agent, understanding the pharmacological mechanism of exenatide provides important context. Exenatide functions through several interconnected mechanisms that ultimately improve glycemic control in patients with type 2 diabetes.
The pharmacology of exenatide involves a combination of mechanisms including glucose-dependent stimulation of insulin secretion, suppression of glucagon secretion, enhancement of beta-cell mass, slowing of gastric emptying, inhibition of food intake, and modulation of glucose trafficking in peripheral tissues . These actions collectively contribute to improved glycemic control in diabetes patients.
Exenatide, as a GLP-1 receptor agonist, binds to and activates the GLP-1 receptor, which is primarily expressed in pancreatic beta cells. This activation triggers a cascade of intracellular signaling that leads to insulin secretion, but only when blood glucose levels are elevated – a feature that minimizes the risk of hypoglycemia compared to some other diabetes medications.
Applications of Exenatide-d5 Acetate in Research
Exenatide-d5 Acetate serves several critical functions in pharmaceutical research and development:
Analytical Standard
The primary application of Exenatide-d5 Acetate is as an internal standard for quantification of exenatide by gas chromatography (GC) or liquid chromatography (LC) coupled with mass spectrometry . When adding a known quantity of the deuterated standard to samples containing unknown amounts of exenatide, researchers can accurately determine the concentration of the non-deuterated drug through comparative analysis. This approach compensates for variations in sample preparation, ionization efficiency, and instrument performance.
Pharmacokinetic Studies
Deuterium-labeled compounds like Exenatide-d5 Acetate are invaluable tools in pharmacokinetic studies, where they help researchers track the absorption, distribution, metabolism, and excretion (ADME) of pharmaceutical compounds. The deuterated analog serves as a traceable version of the drug that can be distinguished from the non-labeled compound administered to study subjects.
Metabolism Research
Exenatide-d5 Acetate can aid in identifying metabolic pathways of exenatide. By comparing mass spectrometric data from samples containing both labeled and unlabeled exenatide, researchers can pinpoint metabolic transformations and identify metabolites with greater certainty.
Comparison with Other Exenatide Formulations
Standard exenatide has a relatively short plasma half-life of approximately 2.4 hours and an action time of about 8 hours . This necessitates twice-daily subcutaneous injections in clinical use (as the product Byetta), which can be inconvenient for patients with chronic conditions like diabetes. Various approaches have been developed to extend exenatide's duration of action.
Future Research Directions
While the search results don't specifically address future research directions for Exenatide-d5 Acetate, several promising areas can be identified:
Enhanced Analytical Methods
The continuing development of more sensitive and selective analytical methods will likely expand the utility of deuterated standards like Exenatide-d5 Acetate in pharmaceutical analysis. Advances in mass spectrometry techniques could enable more precise quantification at lower concentrations.
Metabolite Identification
Exenatide-d5 Acetate could play an important role in comprehensive mapping of exenatide metabolism pathways, helping researchers identify previously unknown metabolites and better understand the drug's in vivo behavior.
Personalized Medicine Applications
With the growing emphasis on personalized medicine, Exenatide-d5 Acetate could facilitate studies examining individual variations in exenatide metabolism and response, potentially leading to more tailored treatment approaches for diabetes patients.
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